Cas no 801290-69-7 (2-HEXANONE, 4-AMINO-5-METHYL-, HYDROCHLORIDE)

• Product Name: 2-HEXANONE, 4-AMINO-5-METHYL-, HYDROCHLORIDE
• CAS No: 801290-69-7
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 3259674
• PubChem ID: 86012194
• Update Time: 2025-04-21

2-HEXANONE, 4-AMINO-5-METHYL-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-HEXANONE, 4-AMINO-5-METHYL-, HYDROCHLORIDE
• 4-Amino-5-methylhexan-2-one hydrochloride
• 801290-69-7
• CS-0434882

• Inchi： 1S/C7H15NO.ClH/c1-5(2)7(8)4-6(3)9;/h5,7H,4,8H2,1-3H3;1H
• InChI Key： OFEBZTUXWJLZQZ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)CC(C(C)C)N

Computed Properties

• Exact Mass: 165.0920418Da
• Monoisotopic Mass: 165.0920418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų